Cas no 929617-39-0 (tert-Butyl 6-amino-5-bromo-1H-indazole-1-carboxylate)

tert-Butyl 6-amino-5-bromo-1H-indazole-1-carboxylate structure
929617-39-0 structure
Product Name:tert-Butyl 6-amino-5-bromo-1H-indazole-1-carboxylate
CAS No:929617-39-0
MF:C12H14BrN3O2
MW:312.16246175766
CID:1093319
PubChem ID:72942667
Update Time:2025-04-20

tert-Butyl 6-amino-5-bromo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-amino-5-bromo-1H-indazole-1-carboxylate
    • 1H-INDAZOLE-1-CARBOXYLIC ACID,6-AMINO-5-BROMO-,1,1-DIMETHYLETHYL ESTER
    • tert-butyl 6-amino-5-bromoindazole-1-carboxylate
    • 1,1-Dimethylethyl 6-amino-5-bromo-1H-indazole-1-carboxylate
    • DTXSID501190936
    • 929617-39-0
    • tert-Butyl6-amino-5-bromo-1H-indazole-1-carboxylate
    • MDL: MFCD11976291
    • Inchi: 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)16-10-5-9(14)8(13)4-7(10)6-15-16/h4-6H,14H2,1-3H3
    • InChI Key: WWQUUMLKQHHYML-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)C=NN2C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 311.02694g/mol
  • Monoisotopic Mass: 311.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.1Ų

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